2-{[2-(3,4-dimethoxyphenyl)-5-(4-methoxyphenyl)-1H-imidazol-4-yl]sulfanyl}-N-(4-fluorophenyl)acetamide

• IUPAC Name: 2-[[2-(3,4-dimethoxyphenyl)-5-(4-methoxyphenyl)-1H-imidazol-4-yl]sulfanyl]-N-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C26H24FN3O4S/c1-32-20-11-4-16(5-12-20)24-26(35-15-23(31)28-19-9-7-18(27)8-10-19)30-25(29-24)17-6-13-21(33-2)22(14-17)34-3/h4-14H,15H2,1-3H3,(H,28,31)(H,29,30)
• InChI Key: VSXKJWRSGZTFRT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=C(N=C(N2)C3=CC(=C(C=C3)OC)OC)SCC(=O)NC4=CC=C(C=C4)F
• Molecular Formula: C26H24FN3O4S
• Molecular Weight: 493.6 g/mol

Description

2-{[2-(3,4-dimethoxyphenyl)-5-(4-methoxyphenyl)-1H-imidazol-4-yl]sulfanyl}-N-(4-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C26H24FN3O4S and its molecular weight is 493.55. The purity is usually 95%.
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Scientific Research Applications

Antipsychotic Potential

Research on compounds structurally related to 2-{[2-(3,4-dimethoxyphenyl)-5-(4-methoxyphenyl)-1H-imidazol-4-yl]sulfanyl}-N-(4-fluorophenyl)acetamide has shown potential antipsychotic properties. A study by Wise et al. (1987) explored 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols, demonstrating their antipsychotic-like profile in behavioral animal tests. Notably, these compounds did not interact with dopamine receptors, a common target of traditional antipsychotic drugs, indicating a unique mechanism of action (Wise et al., 1987).

Inhibition of Cholinesterase Enzymes

Another study focusing on related compounds, specifically 5-substituted-1,3,4-oxadiazole-2yl-N-(2-methoxy-5-chlorophenyl)-2-sulfanyl acetamides, reported their screening against acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) enzymes. These enzymes are involved in the breakdown of acetylcholine, a neurotransmitter, and their inhibition is a key target in treating conditions like Alzheimer's disease. The compounds showed notable activity against AChE, suggesting potential therapeutic applications (Rehman et al., 2013).

Carbonic Anhydrase Inhibition and Cytotoxicity

Kucukoglu et al. (2016) synthesized a series of polymethoxylated-pyrazoline benzene sulfonamides, which were investigated for their cytotoxic activities on tumor and non-tumor cell lines. Additionally, these compounds exhibited inhibitory effects on carbonic anhydrase isoenzymes. This is significant as carbonic anhydrase inhibitors have applications in medical conditions like glaucoma, epilepsy, and certain types of edema (Kucukoglu et al., 2016).